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Compound of Interest

Compound Name: GJO071 oxalate

Cat. No.: B1671565

For Researchers, Scientists, and Drug Development Professionals

Abstract

GJ071 oxalate is a small molecule that has been identified as a potent inducer of Ataxia-
Telangiectasia Mutated (ATM) kinase activity. It functions as a nonsense suppressor, enabling
the read-through of premature termination codons (PTCs) in the ATM gene. This mechanism
allows for the synthesis of a full-length, functional ATM protein in cells carrying specific
nonsense mutations, which are often associated with the genetic disorder Ataxia-Telangiectasia
(A-T). These application notes provide detailed protocols for the preparation of GJ071 oxalate
stock solutions in Dimethyl Sulfoxide (DMSO) and summarize its key characteristics for
effective use in in vitro research settings.

Chemical and Physical Properties

A comprehensive summary of the key quantitative data for GJ071 oxalate is presented in Table
1. This information is essential for accurate preparation of stock solutions and for
understanding the compound's basic characteristics.
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Property Value Reference
Molecular Weight 455.53 g/mol [1112]
Chemical Formula C20H29N307S [2]

CAS Number 1216676-34-4 [1][2]
Appearance White to off-white solid

Purity >98%

Solubility in DMSO

125 mg/mL (274.41 mM)

Table 1: Quantitative data for GJ071 Oxalate.

Mechanism of Action and Signaling Pathway

GJ071 oxalate's primary mechanism of action is the suppression of nonsense mutations,
which are point mutations in a DNA sequence that result in a premature stop codon. By
enabling the translational machinery to read through these premature stop codons, GJ071
oxalate facilitates the production of the full-length ATM protein. The ATM protein is a critical
kinase in the cellular response to DNA double-strand breaks (DSBs). Upon activation, ATM
initiates a signaling cascade that involves the phosphorylation of numerous downstream
targets, including p53 and CHK2, to orchestrate cell cycle arrest, DNA repair, or apoptosis.
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GJ071 Oxalate Mechanism of Action and ATM Signaling Pathway.

Experimental Protocols

Preparation of a 10 mM GJ071 Oxalate Stock Solution in
DMSO

This protocol details the preparation of a 10 mM stock solution of GJ071 oxalate in DMSO. It is
recommended to use freshly opened, anhydrous DMSO to ensure maximum solubility, as
DMSO is hygroscopic.

Materials:

GJ071 oxalate powder (Molecular Weight: 455.53 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Procedure:

o Calculate the required mass of GJ071 oxalate:

o For 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 455.53 g/mol = 4.5553 mg

e Weighing the compound:
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o Carefully weigh out approximately 4.56 mg of GJ071 oxalate powder using a calibrated
analytical balance and place it into a sterile microcentrifuge tube.

 Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the GJ071 oxalate
powder.

o Vortex the tube vigorously for 1-2 minutes to aid in dissolution.
» Sonication (if necessary):

o If the compound does not fully dissolve with vortexing, place the tube in an ultrasonic bath
for 5-10 minutes. This will help to break up any small aggregates and facilitate complete
dissolution.

e Storage:
o Once the GJ071 oxalate is completely dissolved, the stock solution is ready for use.
o For short-term storage (up to 1 month), store the stock solution at -20°C.

o For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles and store at -80°C.
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Experimental workflow for preparing GJ071 oxalate stock solution.
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Preparation of Working Solutions

The final concentration of GJ071 oxalate for cell-based assays will depend on the specific cell
line and experimental design. Based on literature for analogous compounds, a starting
concentration range of 1 uM to 50 uM is recommended for initial experiments.

Procedure:
e Thaw a single-use aliquot of the 10 mM GJ071 oxalate stock solution at room temperature.

» Dilute the stock solution to the desired final concentration using the appropriate cell culture
medium.

o Example for a 10 pM working solution: Add 1 pL of the 10 mM stock solution to 999 pL of
cell culture medium to make a final volume of 1 mL.

e Mix the working solution thoroughly by gentle pipetting or brief vortexing before adding to the
cells.

Safety Precautions

e GJO071 oxalate is for research use only and not for human or veterinary use.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling the compound and its solutions.

o Handle DMSO in a well-ventilated area, as it can be absorbed through the skin.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671565#preparing-gj071-oxalate-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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